Cas no 202187-24-4 (rac-(1R,2R,3S,4S)-3-aminobicyclo2.2.1hept-5-ene-2-carboxylic acid)

• Product Name: rac-(1R,2R,3S,4S)-3-aminobicyclo2.2.1hept-5-ene-2-carboxylic acid
• CAS No: 202187-24-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 241035
• PubChem ID: 11863519
• Update Time: 2025-05-22

rac-(1R,2R,3S,4S)-3-aminobicyclo2.2.1hept-5-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3-amino-, (1R,2R,3S,4S)-
• (1R,2R,3S,4S)-3-Aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• (1R,2R,3S,4S)-(-)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• AB49897
• AG-E-48026
• Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid, 3-amino-, [1R-(exo,exo)]-
• CTK0J9892
• diexo-(1R,2S,3R,4S)-3-Amino-5-bicyclo[2.2.1]heptene-2-carboxylicacid
• exo,exo-(1R,2R,3S,4S)-3-Amino-5-bicyclo[2.2.1]heptene-2-carboxylic acid
• SureCN1484126
• rac-(1R,2R,3S,4S)-3-aminobicyclo2.2.1hept-5-ene-2-carboxylic acid
• diexo-3-Amino-bicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• DTXSID50474510
• TS-7179
• 92511-32-5
• 202187-24-4
• MFCD00143158
• 3-exo-aminobicyclo[2.2.1]hept-5-ene-2-exo-carboxylic acid
• rac-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• EN300-26862662
• AKOS027402100
• SCHEMBL1484126
• Bicyclo[2.2.1]hept-5-ene-2-carboxylicacid,3-amino-,(1R,2R,3S,4S)-rel-
• exo,exo-3-Amino-5-bicyclo[2.2.1]heptene-2-carboxylic acid

• Inchi： 1S/C8H11NO2/c9-7-5-2-1-4(3-5)6(7)8(10)11/h1-2,4-7H,3,9H2,(H,10,11)/t4-,5+,6+,7-/m0/s1
• InChI Key： FCYFJGGJCJDCPB-WNJXEPBRSA-N
• SMILES： OC([C@H]1[C@H]([C@@H]2C=C[C@H]1C2)N)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32
• LogP: 0.92070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-(1R,2R,3S,4S)-3-aminobicyclo2.2.1hept-5-ene-2-carboxylic acid

Comprehensive Overview of rac-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS No. 202187-24-4)

The compound rac-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS No. 202187-24-4) is a bicyclic amino acid derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including a bicyclo[2.2.1]heptene core and an amino-carboxylic acid functional group, make it a valuable building block for drug discovery and asymmetric synthesis. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in designing enzyme inhibitors and chiral catalysts.

In recent years, the demand for stereochemically defined building blocks like rac-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid has surged, driven by advancements in precision medicine and biocatalysis. This compound's rigid bicyclic framework mimics natural proline derivatives, making it a promising candidate for modulating protein-protein interactions. Its CAS No. 202187-24-4 is frequently searched in academic databases, reflecting its relevance in peptide mimetics and conformational studies.

The synthesis of rac-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid often involves asymmetric hydrogenation or enzymatic resolution techniques, topics highly discussed in green chemistry forums. Its chiral purity is critical for applications in neuropharmacology, where stereoselectivity impacts receptor binding. Users searching for "bicyclic amino acid synthesis" or "CAS 202187-24-4 applications" often seek data on its X-ray crystallography or NMR spectra, underscoring its analytical importance.

From a commercial perspective, rac-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid is cataloged by specialty chemical suppliers as a high-value intermediate. Its price and availability trends are monitored by researchers working on fragment-based drug design (FBDD). The compound's logP and solubility profiles are also frequently queried, as these properties influence its utility in medicinal chemistry optimizations.

Emerging studies suggest potential roles for this compound in biodegradable polymers and smart materials, aligning with the broader interest in sustainable chemistry. Its strain energy and ring tension characteristics are subjects of computational chemistry investigations, often referenced in discussions about molecular strain engineering.

In summary, rac-(1R,2R,3S,4S)-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid (CAS No. 202187-24-4) represents a multifaceted tool for modern chemistry. Its intersection with drug development, material science, and catalysis ensures continued relevance in both industrial and academic settings. Future research may explore its toxicity profiles and metabolic stability to expand its practical applications.